Cas no 1704064-23-2 (Boronic acid, B-[2-fluoro-4-[(4-hydroxy-1-piperidinyl)methyl]phenyl]-)

Boronic acid, B-[2-fluoro-4-[(4-hydroxy-1-piperidinyl)methyl]phenyl]-, is a specialized boronic acid derivative featuring a fluorinated phenyl ring and a piperidinyl-hydroxymethyl substituent. This structure enhances its utility as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl compounds. The fluorine substituent improves electrophilic reactivity, while the hydroxy-piperidine moiety offers potential for further functionalization or solubility modulation. Its well-defined reactivity profile makes it valuable in pharmaceutical and agrochemical research, particularly for constructing fluorinated scaffolds. The compound’s stability under typical coupling conditions and compatibility with diverse reaction systems underscore its versatility in organic synthesis. Proper handling under inert conditions is recommended due to boronic acid sensitivity.

Boronic acid, B-[2-fluoro-4-[(4-hydroxy-1-piperidinyl)methyl]phenyl]- structure

1704064-23-2 structure

Product Name:Boronic acid, B-[2-fluoro-4-[(4-hydroxy-1-piperidinyl)methyl]phenyl]-

CAS No:1704064-23-2

MF:C₁₂H₁₇BFNO₃

MW:253.07768702507

MDL:MFCD28805543

CID:4613075

PubChem ID:91758909

Update Time:2025-06-07

Boronic acid, B-[2-fluoro-4-[(4-hydroxy-1-piperidinyl)methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

- (2-fluoro-4-((4-hydroxypiperidin-1-yl)Methyl)phenyl)boronic acid
- Boronic acid, B-[2-fluoro-4-[(4-hydroxy-1-piperidinyl)methyl]phenyl]-
- starbld0017402
- [2-fluoro-4-[(4-hydroxypiperidin-1-yl)methyl]phenyl]boronic acid
- I12649
- 1704064-23-2
- CS-0448103
- MDL： MFCD28805543
- Inchi： 1S/C12H17BFNO3/c14-12-7-9(1-2-11(12)13(17)18)8-15-5-3-10(16)4-6-15/h1-2,7,10,16-18H,3-6,8H2
- InChI Key： HERAGRNBYRYLMG-UHFFFAOYSA-N
- SMILES： B(C1=CC=C(CN2CCC(O)CC2)C=C1F)(O)O

Computed Properties

Exact Mass: 253.1285517g/mol
Monoisotopic Mass: 253.1285517g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.9Å²

Experimental Properties

Color/Form: No data avaiable
Density: 1.1±0.1 g/cm3
Melting Point: No data available
Boiling Point: 255.1±19.0 °C at 760 mmHg
Flash Point: 108.2±9.3 °C
Vapor Pressure: No data available

Boronic acid, B-[2-fluoro-4-[(4-hydroxy-1-piperidinyl)methyl]phenyl]- Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

Boronic acid, B-[2-fluoro-4-[(4-hydroxy-1-piperidinyl)methyl]phenyl]- Pricemore >>

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